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Compound of Interest

Compound Name: (R)-(-)-1-Cbz-3-pyrrolidinol

Cat. No.: B024777 Get Quote

CAS Number: 100858-33-1

This technical guide provides a comprehensive overview of (R)-(-)-1-Cbz-3-pyrrolidinol, a
pivotal chiral building block in modern organic synthesis and pharmaceutical development. The

document details its chemical and physical properties, provides an illustrative synthetic

workflow, and discusses its application in the development of therapeutic agents. This guide is

intended for researchers, scientists, and professionals in the field of drug discovery and

development.

Core Properties and Data
(R)-(-)-1-Cbz-3-pyrrolidinol, also known as (R)-1-Benzyloxycarbonyl-3-pyrrolidinol, is a stable,

crystalline solid at room temperature.[1] Its chiral nature makes it an invaluable asset in

asymmetric synthesis, where the precise three-dimensional arrangement of atoms is critical for

biological activity.[2]

Chemical and Physical Properties
The key physicochemical properties of (R)-(-)-1-Cbz-3-pyrrolidinol are summarized in the

table below. This data is essential for its handling, storage, and application in synthetic

chemistry.
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Property Value Reference(s)

CAS Number 100858-33-1 [3][4][5]

Molecular Formula C₁₂H₁₅NO₃ [4][5]

Molecular Weight 221.25 g/mol [3][5]

Appearance White to tan crystalline powder [1]

Melting Point 74-79 °C [3][5]

Boiling Point 370.7 ± 42.0 °C (Predicted)

Density 1.263 ± 0.06 g/cm³ (Predicted)

Solubility Soluble in Chloroform

Storage Temperature

Room Temperature, under

inert gas (Nitrogen or Argon) at

2-8°C for long-term storage.

Spectroscopic Data
While detailed spectral data was not available in the public domain, typical analytical

characterization for this compound would involve ¹H NMR, ¹³C NMR, and IR spectroscopy to

confirm its structure and purity.

Synthesis and Applications
(R)-(-)-1-Cbz-3-pyrrolidinol is a versatile intermediate in the synthesis of a wide array of

biologically active molecules.[2] Its applications span from the development of novel

therapeutics for neurological disorders to the creation of advanced agrochemicals.[2][6] The

Cbz (carbobenzyloxy) protecting group on the pyrrolidine nitrogen provides stability and allows

for selective reactions at other sites of the molecule.

Role in Drug Development
The pyrrolidine scaffold is a common feature in many pharmaceuticals. The chirality of (R)-
(-)-1-Cbz-3-pyrrolidinol is crucial for the enantioselective synthesis of drugs, ensuring high

efficacy and minimizing potential side effects associated with undesired stereoisomers.[2] It is
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particularly noted for its use in the synthesis of compounds targeting neurotransmitter systems.

[6]

A significant application of this chiral building block is in the synthesis of protease inhibitors,

such as the Hepatitis C virus (HCV) NS3/4A protease inhibitor, Telaprevir.[7][8]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of (R)-(-)-1-Cbz-3-
pyrrolidinol is not readily available in the public literature, a general approach involves the

enantioselective reduction of N-Cbz-3-pyrrolidinone. The following is a generalized

representation of such a synthetic step.

Illustrative Synthesis of a Chiral Pyrrolidinol Derivative

A solution of the corresponding ketone precursor in a suitable solvent (e.g., methanol or

ethanol) is cooled in an ice bath. A chiral reducing agent is then added portion-wise, and the

reaction is stirred for several hours while being monitored by Thin Layer Chromatography

(TLC). Upon completion, the reaction is quenched, and the product is extracted using an

organic solvent. The organic layers are combined, dried, and concentrated under reduced

pressure. The crude product is then purified by column chromatography to yield the desired

chiral alcohol.

Visualization of Synthetic Workflow
The following diagram illustrates a conceptual workflow for the role of (R)-(-)-1-Cbz-3-
pyrrolidinol as a key chiral intermediate in the synthesis of a therapeutic agent, exemplified by

an HCV Protease Inhibitor like Telaprevir.
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Conceptual Workflow: (R)-(-)-1-Cbz-3-pyrrolidinol in Drug Synthesis
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Caption: Synthetic workflow from starting materials to a final drug product.
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The following diagram illustrates the mechanism of action for a drug synthesized using the (R)-
(-)-1-Cbz-3-pyrrolidinol scaffold, such as Telaprevir.

Mechanism of Action: HCV NS3/4A Protease Inhibition
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Caption: Inhibition of HCV replication by targeting the NS3/4A protease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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